Cas no 67686-04-8 ( )

• Product Name: &nbsp
• CAS No: 67686-04-8
• MF: C₁₄H₂₁Cl₂N
• MW: 274.229242086411
• CID: 966676
• PubChem ID: 12428148
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(2-phenylethyl)piperidine,hydrochloride
• NSC286124
• NSC-286124
• DTXSID40497819
• 67686-04-8
• 4-(Chloromethyl)-1-(2-phenylethyl)piperidine--hydrogen chloride (1/1)
• DS-005099
• 4-(Chloromethyl)-1-phenethyl-piperidine
•  

• Inchi： 1S/C14H20ClN.ClH/c15-12-14-7-10-16(11-8-14)9-6-13-4-2-1-3-5-13;/h1-5,14H,6-12H2;1H
• InChI Key： YWESWMDXMIBSIA-UHFFFAOYSA-N
• SMILES： ClCC1CCN(CCC2C=CC=CC=2)CC1.Cl

Computed Properties

• Exact Mass: 237.1286
• Monoisotopic Mass: 273.1051051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• LogP: 3.91980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines